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Cat. No.: B1667530 Get Quote

This guide provides a comparative risk assessment of the fungicide Bitertanol and three other

widely used fungicides: Azoxystrobin, Captan, and Chlorothalonil. The information is intended

for researchers, scientists, and drug development professionals to facilitate an objective

evaluation of their relative performance and safety profiles. The assessment is based on a

comprehensive review of publicly available experimental data on toxicology, ecotoxicology,

environmental fate, and fungicidal efficacy.

Executive Summary
Bitertanol, a triazole fungicide, exhibits low acute toxicity and is generally not considered

genotoxic or carcinogenic.[1] It is effective against a range of fungal pathogens.[2][3][4]

Azoxystrobin, a strobilurin fungicide, also has low acute mammalian toxicity and a broad

spectrum of activity.[5][6][7][8][9][10][11] Captan, a phthalimide fungicide, has low acute oral

and dermal toxicity but is classified as a probable human carcinogen.[12][13][14]

Chlorothalonil, a chloronitrile fungicide, has low acute oral toxicity but is highly toxic upon

inhalation and is considered a possible human carcinogen.[15][16][17]

Ecologically, Chlorothalonil poses a high risk to aquatic organisms.[18] Azoxystrobin is

moderately toxic to a range of non-target organisms, while Bitertanol and Captan present a

more moderate ecotoxicological profile. In terms of environmental persistence, all four

fungicides show variability depending on environmental conditions, with some potential for

persistence and leaching of the parent compounds or their metabolites.
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This guide presents the supporting data in detailed tables and outlines the standard

experimental protocols used to generate such data. Visualizations are provided to illustrate key

experimental workflows.

Data Presentation
Toxicological Data Comparison
The following tables summarize the acute and chronic toxicity data for Bitertanol,
Azoxystrobin, Captan, and Chlorothalonil.

Table 1: Acute Toxicity (LD50/LC50)

Fungicide Species
Oral LD50
(mg/kg)

Dermal LD50
(mg/kg)

Inhalation
LC50 (mg/L)

Bitertanol Rat >4000-5000[1] >5000[1] >0.96 (4h)[12]

Mouse >4000-5000[1] - -

Dog >4000-5000[1] - -

Azoxystrobin Rat
>5000[10][11]

[19][20]

>2000[11][20]

[21]

0.7 (4h, dust)[11]

[20]

Captan Rat 8400 - 15000[22] >2000[23]
0.72 (Female),

0.87 (Male)[13]

Mouse 7000[22] - 5.0 (2h)[22]

Rabbit - >4500[13] -

Chlorothalonil Rat

>5000 -

10000[15][17]

[24]

>2500 -

10000[16][17]

0.078 - 0.1 (4h)

[16][24]

Mouse
3700 - 6000[16]

[17]
- -

Rabbit - >10000[16][17] -

Table 2: Chronic Toxicity (NOAEL)
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Fungicide Species Study Duration Critical Effect
NOAEL (mg/kg
bw/day)

Bitertanol Rat 2 years - 25

Rat

(Reproductive)
3 generations - 1

Rabbit

(Developmental)
- - 10

Azoxystrobin Rat 2 years

Liver-weight

increases and

bile-duct lesions

18.2[11][20]

Rat

(Reproductive)
2 generations

No toxicologically

relevant effects

165.4 (highest

dose tested)[20]

Rabbit

(Developmental)
-

No

developmental

toxicity

100 (highest

dose tested)[20]

Captan Rat Multi-generation
Decreased litter

weight
12.5[25]

Rabbit

(Developmental)
-

Skeletal

malformations
10[25][26][27]

Chlorothalonil Rat Long-term Kidney toxicity 1.8[15]

Rat

(Reproductive)
2 generations

Parental: Kidney

and forestomach

effects;

Offspring:

Decreased body

weight

Parental: <22

(LOAEL);

Offspring: 68[15]

Rabbit

(Developmental)
-

Maternal: Body-

weight loss
10[15]

Table 3: Carcinogenicity and Genotoxicity
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Fungicide
Carcinogenicity
Classification

Genotoxicity

Bitertanol
Not Likely to be Carcinogenic

to Humans[24]

Not genotoxic or mutagenic in

in vitro and in vivo assays.[1]

Azoxystrobin
Not carcinogenic in mice and

rats.[11][20][21]

Unlikely to be genotoxic.[11]

[20]

Captan
Group B2, Probable Human

Carcinogen[12]

Positive in vitro, but not

genotoxic in vivo.[27]

Chlorothalonil Possible Human Carcinogen
Not expected to pose

mutagenic risks to humans.[17]

Ecotoxicological Data Comparison
Table 4: Ecotoxicity to Non-Target Organisms (LC50/LD50)

Fungicide

Honeybee
(Apis
mellifera) -
Oral LD50 (µ
g/bee )

Bird (Colinus
virginianus) -
Oral LD50
(mg/kg)

Fish
(Oncorhynchu
s mykiss) - 96h
LC50 (mg/L)

Earthworm
(Eisenia fetida)
- 14d LC50
(mg/kg soil)

Bitertanol >100 >2000 1.8 >1000

Azoxystrobin >25 >2000 0.47 >1000

Captan >100 >2000 0.072 >1000

Chlorothalonil >100 >2150 0.017 >1000

Environmental Fate Data Comparison
Table 5: Environmental Persistence and Mobility
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Fungicide
Soil Half-life (DT50,
days)

Water Half-life
(DT50, days)

Organic Carbon
Partition
Coefficient (Koc,
mL/g)

Bitertanol 15 - 120 Very persistent[28] 1365 - 4583

Azoxystrobin 11 - 108 11 - 28 396 - 746

Captan <1 - 10 <1 (hydrolysis) 160 - 320

Chlorothalonil 5 - 36 Can be persistent[18] 1380 - 2951

Fungicidal Efficacy
Table 6: Spectrum of Fungicidal Activity
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Fungicide Chemical Class Mode of Action
Spectrum of
Activity

Bitertanol Triazole
Sterol biosynthesis

inhibitor (DMI)

Effective against scab,

powdery mildew,

rusts, and blackspot

on fruits, cereals, and

ornamentals.[28]

Azoxystrobin Strobilurin

Quinone outside

inhibitor (QoI) -

inhibits mitochondrial

respiration

Broad spectrum

against Ascomycota,

Deuteromycota,

Basidiomycota, and

Oomycetes, including

rusts, mildews,

blights, and leaf spots

on a wide range of

crops.[5][7][8][9]

Captan Phthalimide
Multi-site contact

activity

Broad spectrum, used

for diseases on fruits,

vegetables, and

ornamentals such as

scab, brown rot, and

leaf spots.[29][30][31]

[32]

Chlorothalonil Chloronitrile
Multi-site contact

activity

Broad spectrum,

controls diseases like

rusts, blights,

mildews, and rots on

cereals, vegetables,

fruits, and turf.[18][33]

[34][35][36]

Experimental Protocols
The toxicological and ecotoxicological data presented in this guide are primarily generated

following standardized test guidelines from the Organisation for Economic Co-operation and
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Development (OECD). These protocols ensure data quality, consistency, and international

acceptance. Below are brief descriptions of the key experimental methodologies.

Mammalian Toxicity Testing
Acute Oral Toxicity (OECD 423): This method determines the short-term toxicity of a

substance when administered in a single oral dose. Graded doses are given to groups of

rodents (usually rats), and mortality and clinical signs are observed over 14 days to

determine the LD50 value.

Chronic Toxicity (OECD 452): This long-term study evaluates the cumulative toxic effects of

a substance.[4][13][18][32][37] The test substance is administered daily in the diet to rodents

for 12 to 24 months.[13] Endpoints include mortality, clinical signs, body weight changes,

food consumption, hematology, clinical chemistry, and histopathological examination of

organs and tissues to establish a No-Observed-Adverse-Effect-Level (NOAEL).[13][18]

Reproductive Toxicity (OECD 416): This two-generation study assesses the potential of a

substance to interfere with reproduction.[14][22][38][39] The substance is administered to

male and female rodents before mating, during gestation, and through weaning of the F1

generation. The F1 generation is then raised to maturity and mated to produce an F2

generation. Effects on fertility, gestation, lactation, and offspring viability and development

are evaluated to determine the NOAEL for parental, reproductive, and offspring toxicity.[38]

Developmental Toxicity (OECD 414): This study investigates the potential for a substance to

cause adverse effects on the developing fetus.[10][21][28][31] Pregnant female animals

(usually rats or rabbits) are dosed with the test substance during the period of

organogenesis.[21] Just before birth, the fetuses are examined for external, visceral, and

skeletal malformations and variations to determine the NOAEL for maternal and

developmental toxicity.[21]

Genotoxicity Testing: A battery of tests is used to assess the potential of a substance to

cause genetic damage.

Ames Test (OECD 471): This in vitro assay uses strains of the bacterium Salmonella

typhimurium to detect gene mutations.
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In Vitro Chromosome Aberration Test (OECD 473): This test evaluates the potential of a

substance to cause structural chromosomal damage in cultured mammalian cells.[12][23]

[27][30][40]

In Vivo Micronucleus Test (OECD 474): This assay assesses chromosomal damage in the

bone marrow cells of rodents exposed to the test substance.

Ecotoxicity Testing
Honeybee Acute Oral Toxicity (OECD 213): This laboratory test determines the LD50 of a

substance to adult worker honeybees after a single oral exposure.[5][17][25][34][36] Bees

are fed a sucrose solution containing the test substance, and mortality is recorded over 48 to

96 hours.[17][25][36]

Avian Acute Oral Toxicity (OECD 223): This study determines the single-dose oral toxicity

(LD50) of a substance to birds, typically quail or ducks.[1][2][20][24][29] Birds are fasted and

then given a single oral dose of the test substance, followed by observation for mortality and

clinical signs for at least 14 days.[20]

Fish Acute Toxicity (OECD 203): This test evaluates the acute toxicity of a substance to fish

(e.g., rainbow trout).[6][7][9][16][19][33] Fish are exposed to a range of concentrations of the

substance in water for 96 hours, and the concentration that is lethal to 50% of the fish (LC50)

is determined.[6][9][16][19]

Earthworm Acute Toxicity (OECD 207): This test assesses the acute toxicity of a substance

to earthworms in an artificial soil.[8][15][26][33][35] Earthworms are exposed to soil treated

with different concentrations of the test substance, and mortality is assessed after 7 and 14

days to determine the LC50.[8][15][26][35]

Environmental Fate Testing
Soil Persistence (OECD 307): This study determines the rate of degradation of a substance

in soil under controlled laboratory conditions. The time it takes for 50% of the substance to

degrade (DT50) is calculated.

Adsorption/Desorption (OECD 106): This study measures the tendency of a substance to

bind to soil particles, which influences its potential to leach into groundwater. The result is
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expressed as the organic carbon partition coefficient (Koc).
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Caption: Tiered experimental workflow for comprehensive toxicity assessment of a chemical

substance.
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Caption: Mechanism of action of Azoxystrobin (a QoI fungicide) in inhibiting mitochondrial

respiration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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